Cas no 346465-29-0 (1(3H)-Isobenzofuranone, 4,5-dibromo-)

• Product Name: 1(3H)-Isobenzofuranone, 4,5-dibromo-
• CAS No: 346465-29-0
• MF: C₈H₄Br₂O₂
• MW: 291.924160957336
• CID: 2123827
• Update Time: 2023-08-04

1(3H)-Isobenzofuranone, 4,5-dibromo- Chemical and Physical Properties

Names and Identifiers

• 4,5-dibromoisobenzofuran-1(3H)-one
• 1(3H)-Isobenzofuranone, 4,5-dibromo-
• VCRYFVSXHZHWOB-UHFFFAOYSA-N
• 4,5-dibromo-2-benzofuran-1(3H)-one

• Inchi： 1S/C8H4Br2O2/c9-6-2-1-4-5(7(6)10)3-12-8(4)11/h1-2H,3H2
• InChI Key： VCRYFVSXHZHWOB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2C(=O)OCC=21)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Topological Polar Surface Area: 26.3